Cas no 403-40-7 (1-(4-Fluorophenyl)ethanamine)

• Product Name: 1-(4-Fluorophenyl)ethanamine
• CAS No: 403-40-7
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD00041323
• CID: 37288
• PubChem ID: 123063
• Update Time: 2025-04-18

1-(4-Fluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)ethanamine
• (+/-)-4-Fluoro-alpha-methylbenzylamine
• (+/-)-1-(4-Fluorophenyl)ethylamine
• 4-Fluoro-α-methylbenzylamine
• 1-(4-Fluorophenyl)ethylamine
• DL-4-Fluoro-alpha-methylbenzylamine
• Benzenemethanamine, 4-fluoro-Alpha-methyl-
• (+)(-)-1-(4-fluorophenyl)ethylamine
• FT-0605286
• (S)-3-Boc-aminobutylamine
• InChI=1/C8H10FN/c1-6(10)7-2-4-8(9)5-3-7/h2-6H,10H2,1H
• MFCD03092999
• alpha-methyl-4-fluorobenzylamine
• FT-0604443
• DTXSID80960739
• 4-Fluoro-alpha-methylbenzenemethanamine
• 1-(p-fluorophenyl)-ethylamine
• SY007451
• A18743
• A-methylbenzyl amine
• AC-9772
• Z90122603
• EINECS 206-958-8
• a-methyl-4-fluorobenzylamine
• [1-(4-fluorophenyl)ethyl]amine
• AS-11013
• (S)-(-)-1-(4-Fluorophenyl)Ethylamine
• NS00043753
• p-Fluro-.alpha.-methylbenzylamine
• 4-Fluoro-a-methylbenzylamine
• MFCD00041323
• MFCD03093090
• P5LVU25R8A
• 4-Fluoro-alpha-methylbenzyl amine
• BCP12199
• 403-40-7
• 4-Fluoro-alpha-methylbenzylamine, 96%
• FT-0698337
• 4-Fluoro-alpha-methylbenzylamine
• P-FLUORO-ALPHA-METHYLBENZYLAMINE
• AM61962
• A826756
• 1-(4'-fluorophenyl)ethanamine
• p-Fluoro-.alpha.-methylbenzylamine
• SB44502
• SY007454
• A-methylbenzylamine
• 1-(4-fluorophenyl)-ethylamine
• CS-W011042
• SCHEMBL157927
• 1-(4-Fluoro-phenyl)-ethylamine
• 4-Fluoro--methylbenzyl amine
• 4-Fluoro-
• EN300-11890
• AKOS016042315
• 1-(4-fluorophenyl)ethan-1-amine
• (?)-1-(4-Fluorophenyl)ethylamine
• SY002633
• 1-(p-Fluorophenyl)ethylamine
• (rs)-1-(4-fluorophenyl)ethylamine
• BCP12200
• Benzenemethanamine, 4-fluoro-.alpha.-methyl-, (.alpha.R)-
• AKOS000264483
• racemic 4-fluoro-alpha-methylbenzenemethanamine
• p-fluoro-a-methylbenzylamine
• A6407
• ALBB-002132
• benzene, 1-(1-aminoethyl)-4-fluoro-
• STK488082
• (S)-4-Fluoro-alpha-methylbenzylamine
• (R)-4-Fluoro-alpha-methylbenzylamine
• (r)-(+)-1-(4-fluorophenyl)ethylamine
• DB-049572
• FF35005

• MDL： MFCD00041323
• Inchi： 1S/C8H10FN/c1-6(10)7-2-4-8(9)5-3-7/h2-6H,10H2,1H3
• InChI Key： QGCLEUGNYRXBMZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)N
• BRN： 2802417

Computed Properties

• Exact Mass: 139.08000
• Monoisotopic Mass: 139.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.059 g/mL at 25 °C(lit.)
• Melting Point: -30°C
• Boiling Point: 145 °C(lit.)
• Flash Point: Degrees Fahrenheit:154.4°F
  Degrees Celsius:68°C
  
• Refractive Index: n20/D 1.502(lit.)
• PSA: 26.02000
• LogP: 2.54570
• Sensitiveness: Air Sensitive
• Solubility: Not available

1-(4-Fluorophenyl)ethanamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides